Cas no 10601-70-4 (Hexanamide, N-acetyl-)

Hexanamide, N-acetyl- Properties

Names and Identifiers

• Hexanamide, N-acetyl-
• N-acetylhexanamide
• 10601-70-4
• SCHEMBL18746215
• DTXSID10147475

• InChIKey： KHTWNDPBXXOFMV-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H15NO2/c1-3-4-5-6-8(11)9-7(2)10/h3-6H2,1-2H3,(H,9,10,11)
• SMILES： CCCCCC(NC(=O)C)=O

Computed Properties

• Exact Mass: 157.11035
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 157.110279
• Heavy Atom Count: 11
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2

Experimental Properties

• LogP: 2.06970
• PSA: 46.17
• Refractive Index: 1.435
• Boiling Point: 265.1°Cat760mmHg
• Flash Point: 110°C
• Density: 0.96